PIPERYLENE/BUTENE/PENTENE COPOLYMER

Specification

• CAS No.: 152698-66-3
• Molecular Formula: C7H5BrF2
• Molecular Weight: 0

Introduction

Chemical Identification and Classification

PIPERYLENE/BUTENE/PENTENE/PENTADIENE COPOLYMER is a synthetic polymer consisting of multiple monomeric units. It is primarily identified by its CAS Registry Number 152698-66-3. The compound is classified as a hydrocarbon resin derived from petroleum distillates, specifically from C3-6 fractions that are rich in piperylene (1,3-pentadiene).

The copolymer is known by several synonyms in technical literature and commercial contexts:

• Distillates (petroleum), C3-6, piperylene-rich, polymers with isobutylene

• Resins, hydrocarbon (aliphatic)

As a copolymer, this substance is composed of several different monomeric units, primarily:

• Piperylene (1,3-pentadiene)

• Butene or isobutylene

• Pentene

• Additional pentadiene variants

The term "copolymer" specifically indicates that this polymer is composed of several different basic units (monomers), typically two or more types that combine to form a polymer chain with properties distinct from homopolymers made of single monomers.

Chemical Structure and Properties

Structural Composition

The PIPERYLENE/BUTENE/PENTENE/PENTADIENE COPOLYMER features a complex macromolecular structure with repeating units derived from its constituent monomers. The primary building blocks include:

• Piperylene (1,3-pentadiene): A five-carbon diene compound with two double bonds

• Butene: A four-carbon alkene with one double bond

• Pentene: A five-carbon alkene with one double bond

• Additional pentadiene variants: Five-carbon compounds with two double bonds

The exact structural arrangement depends on the polymerization conditions and the specific ratios of monomers used during synthesis. The polymer chains can exhibit varying degrees of branching, cross-linking, and molecular weight distributions depending on manufacturing parameters.

Component	Boiling Point (°C)
1-Pentene	30.0
Isoprene	34.1
n-Pentane	36.1
trans-2-Pentene	36.4
cis-2-Pentene	37.0
Cyclopentadiene	41.0
trans-1,3-Pentadiene (trans-piperylene)	42.3
cis-1,3-Pentadiene (cis-piperylene)	44.1

Data derived from C5 fraction components

Production and Manufacturing

Raw Materials

The primary raw material for PIPERYLENE/BUTENE/PENTENE/PENTADIENE COPOLYMER production is the C5 fraction obtained as a by-product from naphtha crackers during ethylene production. This fraction contains a complex mixture of hydrocarbons with five carbon atoms, including:

Table 2: Typical Composition of C5 Fraction

Component	Content (wt%)
C4 compounds	3.0
Pentanes	36.5
Pentenes	17.0
Isoprene	15.0
Pentadienes (Piperylene)	10.0
Cyclopentadiene and dicyclopentadiene	15.0
C6 compounds	3.0
Acetylenes and alenes	0.5

Approximate composition from petroleum processing data

Production Process

The production of PIPERYLENE/BUTENE/PENTENE/PENTADIENE COPOLYMER involves several steps:

• Extraction and Purification: The C5 fraction undergoes extractive distillation to isolate and concentrate the key monomers. This process yields piperylene with a purity of approximately 55-65 wt%.

• Polymerization: The concentrated monomers undergo catalytic polymerization under controlled temperature and pressure conditions. The polymerization process may involve:

  • Cationic polymerization

  • Free radical polymerization

  • Coordination polymerization using specialized catalysts

• Processing and Formulation: After polymerization, the raw polymer may undergo additional processing steps such as:

  • Hydrogenation to improve stability

  • Fractionation to achieve desired molecular weight distribution

  • Blending with additives to enhance specific properties

It is worth noting that the impurities present in the piperylene fraction, such as amylenes (pentenes) and cyclopentene, can function as molecular weight modifiers during the polymerization process. This characteristic has contributed to the extensive application of piperylene in petroleum resin production.

Applications and Industrial Significance

Cosmetic Applications

In cosmetic formulations, PIPERYLENE/BUTENE/PENTENE/PENTADIENE COPOLYMER serves several important functions:

• Binding Agent: The copolymer ensures cohesion of powdered products, helping to maintain structural integrity and prevent crumbling or dusting.

• Film-Forming Agent: It produces a continuous film on skin, hair, and/or nails, which can improve product adherence, provide protection, or create specific aesthetic effects.

• Viscosity Control: The copolymer can increase or decrease the viscosity of cosmetic products, allowing formulators to achieve specific flow properties and product consistency.

These functional properties make the copolymer valuable in a range of cosmetic products, potentially including:

• Lipsticks and lip glosses

• Mascaras and eyeliners

• Foundation and other face makeup

• Hair styling products

• Nail polishes